molecular formula C12H11F3 B8512021 1-(2-Methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene CAS No. 177096-58-1

1-(2-Methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene

Cat. No.: B8512021
CAS No.: 177096-58-1
M. Wt: 212.21 g/mol
InChI Key: RIQHUXFTOOCKCX-UHFFFAOYSA-N
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Description

1-(2-Methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C12H11F3 and its molecular weight is 212.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

177096-58-1

Molecular Formula

C12H11F3

Molecular Weight

212.21 g/mol

IUPAC Name

1-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene

InChI

InChI=1S/C12H11F3/c1-4-11(2,3)9-5-7-10(8-6-9)12(13,14)15/h1,5-8H,2-3H3

InChI Key

RIQHUXFTOOCKCX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#C)C1=CC=C(C=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a stirred solution of 40.9 grams (0.14 mole) of cis/trans-1-bromo-3-methyl-3-(4-trifluoromethylphenyl)-1-butene and 47.0 grams (0.42 mole) of potassium tert.-butoxide in 300 mL of tert.-butanol was heated at reflux for about three hours. After this time the reaction mixture was allowed to cool to ambient temperature as it stirred for about 18 hours. The reaction mixture was then poured into 300 mL of water and extracted with one 200 mL portion of diethyl ether. The extract was dried with magnesium sulfate, filtered, and concentrated under reduced pressure to a residue. The residue was subjected to column chromatography on silica gel using petroleum ether as the eluant. The product-containing fractions were combined and concentrated under reduced pressure, yielding 25.2 grams of 3-methyl-3-(4-trifluoromethylphenyl)-1-butyne. The NMR spectrum was consistent with the proposed structure.
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47 g
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300 mL
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